Cas no 871217-33-3 (2-(morpholine-4-carbonyl)-1-benzofuran-3-amine)

• Product Name: 2-(morpholine-4-carbonyl)-1-benzofuran-3-amine
• CAS No: 871217-33-3
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 3102842
• PubChem ID: 7131116
• Update Time: 2025-10-29

2-(morpholine-4-carbonyl)-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-ylcarbonyl)-1-benzofuran-3-amine
• 2-(morpholine-4-carbonyl)-1-benzofuran-3-amine
• HMS3445G03
• CCG-138907
• (3-amino-1-benzofuran-2-yl)-morpholin-4-ylmethanone
• MLS001110909
• CHEMBL1711649
• AB00742103-01
• EN300-14782
• SMR000624560
• CS-0234813
• HMS2954F23
• G36639
• 871217-33-3

• Inchi： 1S/C13H14N2O3/c14-11-9-3-1-2-4-10(9)18-12(11)13(16)15-5-7-17-8-6-15/h1-4H,5-8,14H2
• InChI Key： QYUNQEYHKHKTFE-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=C(C3C=CC=CC=3O2)N)=O)CC1

Computed Properties

• Exact Mass: 246.10044231Da
• Monoisotopic Mass: 246.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 145-147 °C
• Boiling Point: 469.8±45.0 °C at 760 mmHg
• Flash Point: 237.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(morpholine-4-carbonyl)-1-benzofuran-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(morpholine-4-carbonyl)-1-benzofuran-3-amine

Comprehensive Overview of 2-(morpholine-4-carbonyl)-1-benzofuran-3-amine (CAS No. 871217-33-3)

The compound 2-(morpholine-4-carbonyl)-1-benzofuran-3-amine (CAS No. 871217-33-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a benzofuran core with a morpholine carbonyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in targeting enzyme inhibition and modulating biological pathways, particularly in the context of neurodegenerative diseases and inflammatory disorders.

One of the key reasons for the growing interest in 2-(morpholine-4-carbonyl)-1-benzofuran-3-amine is its role in the synthesis of small-molecule therapeutics. Recent studies highlight its utility in designing kinase inhibitors and GPCR modulators, which are critical in treating conditions like cancer and metabolic syndromes. The morpholine ring enhances solubility and bioavailability, addressing a common challenge in drug development. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

From a chemical perspective, the benzofuran-3-amine scaffold is known for its electron-rich properties, which facilitate interactions with biological targets. The incorporation of the morpholine-4-carbonyl group further diversifies its reactivity, enabling derivatization for high-throughput screening libraries. This adaptability makes CAS No. 871217-33-3 a valuable asset in combinatorial chemistry and fragment-based drug design, two areas dominating modern pharmaceutical R&D.

Environmental and sustainability considerations are also driving innovation around this compound. With the rise of green chemistry, synthetic routes for 2-(morpholine-4-carbonyl)-1-benzofuran-3-amine are being optimized to reduce waste and energy consumption. Researchers are exploring catalytic methods and biocatalysis to improve its production efficiency—a response to the industry's push for sustainable APIs (Active Pharmaceutical Ingredients).

In material science, the compound's aromatic and heterocyclic features contribute to applications in organic electronics and photovoltaic materials. Its ability to form stable π-π stacking interactions makes it a candidate for organic semiconductors, a field experiencing rapid growth due to demand for flexible and lightweight devices. This dual applicability in pharmaceuticals and advanced materials underscores its interdisciplinary importance.

For researchers sourcing CAS No. 871217-33-3, quality and purity are paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying its structural integrity. Suppliers increasingly provide certificates of analysis (CoA) to meet stringent regulatory standards, particularly for GMP-grade applications. This transparency supports its use in preclinical studies and translational research.

Looking ahead, the demand for 2-(morpholine-4-carbonyl)-1-benzofuran-3-amine is expected to rise alongside advancements in targeted therapy and personalized medicine. Its molecular versatility positions it as a cornerstone for developing next-generation biologics and smart materials. As synthetic methodologies evolve, this compound will likely play a pivotal role in addressing unmet medical and technological needs.